Cas no 1805437-17-5 (Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxylate
• CAS No: 1805437-17-5
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4884171
• Update Time: 2025-06-28

Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxylate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-9(15)4-3-13-8(12)5(7(10)11)6(4)14(16)17/h3,7H,2H2,1H3
• InChI Key： WEWDKGYWSDCMNR-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C(=O)OCC)C=1[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxylate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxylate (CAS No. 1805437-17-5)

Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxylate (CAS No. 1805437-17-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a fluoro substitution and an ethyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1805437-17-5 for its role in developing novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics. The compound's nitro group also offers opportunities for further chemical modifications, enabling the creation of targeted molecules for specific biological pathways.

The synthesis of Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxylate involves multi-step organic reactions, including fluorination and nitration processes. Its high purity and structural specificity make it a valuable reagent in laboratories focusing on medicinal chemistry and crop protection. Given the growing emphasis on sustainable agriculture, this compound's potential as a pesticide intermediate aligns with the industry's shift toward eco-friendly solutions.

From an analytical perspective, CAS 1805437-17-5 is often characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the compound's identity and purity, ensuring its suitability for high-stakes applications. The ethyl ester group in its structure also enhances solubility, facilitating its use in various solvent-based reactions.

As the scientific community explores fluorine-containing compounds, Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxylate stands out for its balanced reactivity and stability. Its compatibility with cross-coupling reactions and catalytic transformations further expands its utility in synthetic chemistry. For instance, it serves as a precursor for biologically active pyridines, which are increasingly relevant in oncology and neurology research.

In the context of green chemistry, researchers are investigating ways to optimize the production of CAS 1805437-17-5 to minimize waste and energy consumption. This aligns with global trends toward sustainable synthesis and environmentally benign processes. The compound's potential applications in electronic materials and organic semiconductors also make it a subject of interest in material science.

For those sourcing Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-5-carboxylate, quality assurance is paramount. Reputable suppliers provide detailed certificates of analysis (CoA) and safety data sheets (SDS) to ensure compliance with regulatory standards. The compound's shelf life and storage conditions—typically in a cool, dry environment—are critical to maintaining its integrity.

In summary, CAS 1805437-17-5 represents a cutting-edge building block in modern chemistry. Its multifaceted applications, from pharmaceutical intermediates to agrochemical innovations, underscore its importance in advancing scientific and industrial progress. As research continues to uncover new uses for this compound, its role in shaping future technologies will undoubtedly expand.